Cas no 1531087-60-1 (1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one)

• Product Name: 1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one
• CAS No: 1531087-60-1
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 6387775
• PubChem ID: 79785927
• Update Time: 2025-11-06

1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one
• EN300-1968847
• AKOS018344189
• 1531087-60-1

• Inchi： 1S/C8H5Cl2NO/c1-2-7(12)8-6(10)3-5(9)4-11-8/h2-4H,1H2
• InChI Key： BAYLROZRXWIMJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(C=C)=O)Cl

Computed Properties

• Exact Mass: 200.9748192g/mol
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one

Compound CAS No. 1531087-60-1: 1-(3,5-Dichloropyridin-2-yl)prop-2-en-1-one

The compound with CAS No. 1531087-60-1, known as 1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound belongs to the class of pyridones, which are derivatives of pyridine with a ketone group. The presence of chlorine atoms at the 3 and 5 positions of the pyridine ring introduces interesting electronic and steric effects, making this compound a valuable subject for research in various domains.

Recent studies have highlighted the importance of pyridone derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The 3,5-dichloropyridin moiety in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug design. Researchers have explored its potential as an inhibitor of certain enzymes, such as histone deacetylases (HDACs), which are targets for cancer therapy. The propenone group attached to the pyridine ring further contributes to its reactivity and ability to participate in various chemical reactions.

In addition to its medicinal applications, 1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one has been investigated for its role in agrochemicals. Its ability to interact with specific receptors makes it a potential candidate for developing pesticides or herbicides with high efficacy and low environmental impact. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its high purity and quality.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and reaction time, making it more feasible for large-scale production. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for eco-friendly manufacturing practices.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one. Quantum mechanical calculations have revealed that the chlorine atoms at the 3 and 5 positions play a crucial role in stabilizing the molecule's excited states, which is essential for its photochemical properties. These findings have opened new avenues for exploring its applications in optoelectronic materials and sensors.

In conclusion, CAS No. 1531087-60-1, or 1-(3,5-dichloropyridin-2-yl)propenone, is a versatile compound with a wide range of potential applications in medicine, agriculture, and materials science. Its unique structure and reactivity make it a focal point for ongoing research aimed at harnessing its full potential while ensuring environmentally responsible practices.